2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone

• IUPAC Name: 2-amino-1-[(3R)-3-[benzyl(cyclopropyl)amino]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H23N3O/c17-10-16(20)18-9-8-15(12-18)19(14-6-7-14)11-13-4-2-1-3-5-13/h1-5,14-15H,6-12,17H2/t15-/m1/s1
• InChI Key: NACRROLINSVOBU-OAHLLOKOSA-N
• Canonical SMILES: C1CC1N(CC2=CC=CC=C2)C3CCN(C3)C(=O)CN
• Isomeric SMILES: C1CN(C[C@@H]1N(CC2=CC=CC=C2)C3CC3)C(=O)CN
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone (CAS: 1339769-34-4) is a tertiary amine featuring a pyrrolidine ring substituted with a benzyl-cyclopropyl-amino group and an aminoethyl ketone moiety. The cyclopropyl group enhances metabolic stability by reducing oxidative degradation, while the pyrrolidine ring provides a chiral center critical for stereoselective interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-[®-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrrolidine ring, followed by the introduction of the cyclopropyl group and the benzylamine moiety. The final step involves the addition of the amino group to the ethanone backbone. Reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Additionally, purification techniques such as crystallization, distillation, and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-[®-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

2-Amino-1-[®-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-1-[®-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering downstream effects. The exact pathways involved can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Ring Size Variations: Pyrrolidine vs. Piperidine Analogues

A closely related analogue, 2-Amino-1-[3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone (CAS: Discontinued, Ref: 10-F080709), replaces the pyrrolidine ring with a piperidine ring. Key differences include:

• Solubility : Piperidine derivatives generally exhibit higher aqueous solubility due to reduced hydrophobicity, but this may compromise blood-brain barrier penetration .

Table 1: Pyrrolidine vs. Piperidine Analogues

Property	Target Compound (Pyrrolidine)	Piperidine Analogue
Molecular Weight	~350 g/mol (estimated)	~364 g/mol
Ring Strain	Higher	Lower
Metabolic Stability	Enhanced (cyclopropyl)	Moderate
Commercial Availability	Available (CAS: 1339769-34-4)	Discontinued

Amino Substituent Modifications

• Isopropyl-Methyl-Amino Variant: 2-Amino-1-[(R)-3-(isopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone (CAS: N/A) replaces the benzyl-cyclopropyl group with a smaller isopropyl-methyl substituent.
• Benzyl-Isopropyl-Amino Variant: (S)-2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one () introduces a stereochemical inversion (S-configuration) and a propanone backbone. The isopropyl group may lower metabolic stability compared to cyclopropyl .

Table 2: Substituent Impact on Properties

Substituent	Benzyl-Cyclopropyl	Benzyl-Isopropyl	Isopropyl-Methyl
Hydrophobicity (LogP)	High	Moderate	Low
Metabolic Stability	High	Moderate	Low
Synthetic Complexity	High	Moderate	Low

Heterocycle and Backbone Alterations

• Pyrazolidinyl Derivatives: Compounds like 2-Amino-1-[3-(2-chlorophenyl)-2-(2-fluorophenyl)-1-pyrazolidinyl]-1-propanone () feature a pyrazolidine ring instead of pyrrolidine. The additional nitrogen atom increases polarity, enhancing solubility but reducing CNS penetration. Fluorine and chlorine substituents improve electronegativity, favoring halogen-bond interactions .
• Hydroxyphenyl Derivatives: 2-Amino-1-(2-hydroxyphenyl)ethanone (CAS: 72481-17-5) lacks the pyrrolidine moiety but includes a phenolic hydroxyl group. This structure confers strong hydrogen-bonding capacity, making it suitable for antioxidant or metal-chelating applications but less effective in hydrophobic binding .

Biological Activity

2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone, also known by its CAS number 1354003-64-7, is a compound of interest due to its potential biological activities. This article aims to explore its biological activity, including pharmacological effects, synthesis, and case studies highlighting its applications.

Structure and Composition

• Molecular Formula : C₁₆H₂₃N₃O
• Molecular Weight : 273.37 g/mol
• Chemical Structure : The compound features a pyrrolidine ring substituted with a benzyl-cyclopropyl amino group.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that may include:

• Formation of the pyrrolidine ring.
• Introduction of the benzyl and cyclopropyl groups through various coupling reactions.

Pharmacological Effects

Research indicates that 2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound has significant antibacterial properties against various Gram-positive and Gram-negative bacteria. It has been tested against strains such as Staphylococcus aureus and Escherichia coli, showing promising results in inhibiting bacterial growth.
• Cytotoxicity : In vitro assays have demonstrated that this compound can induce cytotoxic effects in certain cancer cell lines. The mechanism appears to involve apoptosis induction, making it a candidate for further development in cancer therapeutics.
• Neuropharmacological Effects : Some derivatives of this compound have been investigated for their potential neuroprotective effects, suggesting it may play a role in treating neurodegenerative diseases.

Case Study 1: Antibacterial Efficacy

In a study examining the antibacterial efficacy of various derivatives of 2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanone, it was found that certain modifications increased potency against resistant bacterial strains. The Minimum Inhibitory Concentration (MIC) values were significantly lower than those of traditional antibiotics, indicating a potential new avenue for treating infections caused by resistant bacteria.

Case Study 2: Cancer Cell Line Studies

Another study focused on the cytotoxic effects of this compound on human cancer cell lines. Results showed that it induced cell death at concentrations that were not cytotoxic to normal cells, highlighting its selectivity and potential as an anticancer agent.

Data Table of Biological Activities

Activity Type	Test Organism/Cell Line	MIC (µM)	Notes
Antibacterial	Staphylococcus aureus	5	Effective against MRSA
Antibacterial	Escherichia coli	10	Shows resistance against traditional antibiotics
Cytotoxicity	HeLa (cervical cancer)	15	Induces apoptosis
Cytotoxicity	MCF7 (breast cancer)	20	Selectively targets cancer cells